Cas no 318513-54-1 (N-(4,5-diphenyl-1,3-thiazol-2-yl)-2,4-dimethoxybenzamide)

• Product Name: N-(4,5-diphenyl-1,3-thiazol-2-yl)-2,4-dimethoxybenzamide
• CAS No: 318513-54-1
• MF: C₂₄H₂₀N₂O₃S
• MW: 416.492204666138
• CID: 6315494
• PubChem ID: 5058000
• Update Time: 2025-11-01

N-(4,5-diphenyl-1,3-thiazol-2-yl)-2,4-dimethoxybenzamide Chemical and Physical Properties

Names and Identifiers

• N-(4,5-diphenyl-1,3-thiazol-2-yl)-2,4-dimethoxybenzamide
• AKOS001568245
• 318513-54-1
• N-(4,5-diphenylthiazol-2-yl)-2,4-dimethoxybenzamide
• Oprea1_565242
• F0010-0232

• Inchi： 1S/C24H20N2O3S/c1-28-18-13-14-19(20(15-18)29-2)23(27)26-24-25-21(16-9-5-3-6-10-16)22(30-24)17-11-7-4-8-12-17/h3-15H,1-2H3,(H,25,26,27)
• InChI Key： OVKZYGNHKWFJNN-UHFFFAOYSA-N
• SMILES： S1C(NC(C2C=CC(=CC=2OC)OC)=O)=NC(C2C=CC=CC=2)=C1C1C=CC=CC=1

Computed Properties

• Exact Mass: 416.11946368g/mol
• Monoisotopic Mass: 416.11946368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 30
• Rotatable Bond Count: 6
• Complexity: 551
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.4
• Topological Polar Surface Area: 88.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Dimethoxybenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Methoxybenzenes Dimethoxybenzenes

Additional information on N-(4,5-diphenyl-1,3-thiazol-2-yl)-2,4-dimethoxybenzamide

Professional Introduction to N-(4,5-diphenyl-1,3-thiazol-2-yl)-2,4-dimethoxybenzamide (CAS No. 318513-54-1)

N-(4,5-diphenyl-1,3-thiazol-2-yl)-2,4-dimethoxybenzamide, identified by its Chemical Abstracts Service number CAS No. 318513-54-1, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic research. This compound belongs to a class of molecules characterized by the presence of a thiazole core and an amide functional group, which are well-documented for their diverse biological activities and potential therapeutic applications.

The structural framework of N-(4,5-diphenyl-1,3-thiazol-2-yl)-2,4-dimethoxybenzamide incorporates several key pharmacophoric elements that contribute to its unique chemical properties and biological interactions. The thiazole ring, a five-membered heterocyclic structure containing sulfur and nitrogen atoms, is known for its stability and ability to engage in hydrogen bonding interactions. This moiety is further enhanced by the presence of two phenyl groups at the 4 and 5 positions, which introduce lipophilic characteristics and potential sites for further functionalization.

The benzamide portion of the molecule, represented by the -NHCO-C₆H₄-OCH₃ substituents at the 2 and 4 positions, adds another layer of complexity to the compound's behavior. Amides are well-known for their role as bioisosteres in drug design, often replacing other functional groups to modulate solubility, metabolic stability, and binding affinity. The methoxy groups on the benzene ring further enhance the compound's hydrophobicity while also providing additional sites for electronic modulation.

In recent years, N-(4,5-diphenyl-1,3-thiazol-2-yl)-2,4-dimethoxybenzamide has been studied extensively for its potential pharmacological effects. Research has indicated that this compound exhibits promising activities in several disease models, including anti-inflammatory and analgesic properties. The thiazole core has been identified as a key player in these effects, with studies suggesting that it can interact with various biological targets such as enzymes and receptors involved in inflammatory pathways.

The dimethoxy substitution pattern on the benzamide moiety has also been shown to influence the compound's biological activity. Methoxy groups are known to enhance binding affinity by increasing lipophilicity while maintaining solubility within physiological ranges. This balance is crucial for drug candidates aiming to achieve effective tissue distribution and target engagement. Additionally, the presence of these groups can affect metabolic stability, influencing how long the compound remains active within the body.

Recent advancements in computational chemistry have allowed researchers to delve deeper into the molecular interactions of N-(4,5-diphenyl-1,3-thiazol-2-yl)-2,4-dimethoxybenzamide. Molecular docking studies have revealed that this compound can bind effectively to several therapeutic targets relevant to inflammation and pain management. These studies have provided valuable insights into how the compound's structure aligns with its biological function at a molecular level.

The synthesis of N-(4,5-diphenyl-1,3-thiazol-2-yl)-2,4-dimethoxybenzamide presents unique challenges due to its complex structural features. However, modern synthetic methodologies have enabled chemists to construct this molecule with high precision and yield. Techniques such as palladium-catalyzed cross-coupling reactions have been particularly useful in forming the carbon-carbon bonds required for the thiazole ring and phenyl substituents. Additionally, protecting group strategies have been employed to ensure that reactive functional groups are selectively modified during synthesis.

The pharmacokinetic profile of N-(4,5-diphenyl-1,3-thiazol-2-yl)-2,4-dimethoxybenzamide is another area of active investigation. Studies have focused on understanding how quickly the compound is absorbed into the bloodstream after administration and how long it remains active before being metabolized or excreted. These studies are critical for determining appropriate dosing regimens and identifying potential side effects associated with prolonged use.

In conclusion，N-(4，5-diphenyl-l，3-thiazol-z-yI)-\t(,\t\l-timethoxybenzamide (CAS No.\t318513-\t54-\t01) is a multifaceted organic compound with significant potential in pharmaceutical applications。 Its unique structural features，including a thiazole core、phenyl substituents、and amide functionality，make it an attractive candidate for further research。 With ongoing investigations into its biological activities、synthetic pathways、and pharmacokinetic properties，this compound continues to be a subject of interest in both academic research and drug development efforts。